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Compound of Interest

1-Piperazinepropanamide,N-
Compound Name:

methyl-
CAS No.: 89009-58-5
Cat. No.: B3058334
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Reference Standards for 1-Piperazinepropanamide, N-methyl- Analysis: A Comparative
Technical Guide

Executive Summary & Molecule Profile

1-Piperazinepropanamide, N-methyl- (CAS 89009-58-5), also known as N-methyl-3-(1-
piperazinyl)propanamide, is a critical intermediate and potential process impurity in the
synthesis of piperazine-based Active Pharmaceutical Ingredients (APIS). Its structure features a
piperazine ring coupled to an N-methylpropanamide chain, a motif common in kinase inhibitors
(e.g., Imatinib analogs) and atypical antipsychotics.

Accurate analysis of this compound is essential for two reasons:
 Yield Optimization: As a building block, its purity directly impacts the yield of the final API.

» Impurity Control: It can form as a side-product via the Michael addition of piperazine to N-
methylacrylamide. Regulatory guidelines (ICH Q3A/B) require stringent quantification of such
impurities, often down to 0.05% levels.
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This guide compares reference standard grades and analytical methodologies to ensure

precise quantification in pharmaceutical matrices.

Property Data

CAS Number 89009-58-5

IUPAC Name N-methyl-3-(piperazin-1-yl)propanamide
Molecular Formula CsH17Ns0

Molecular Weight 171.24 g/mol

pKa (Calculated)

~9.8 (Piperazine secondary amine), ~5.5

(Tertiary amine)

Solubility

Highly soluble in water, methanol; soluble in
DMSO.[1][2]

Comparative Analysis: Reference Standard Grades

Selecting the correct reference standard grade is the first critical decision in method

development. The following table compares the three primary alternatives available to

analytical labs.
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Alternative A: Alternative B: Alternative C:
Feature Certified Reference Secondary Reagent/Research
Material (CRM) (Working) Standard Grade
Primary standard with Commercially
o metrological Qualified in-house available chemical for
Definition . ) )
traceability (ISO against a CRM. synthesis, not
17034). analysis.
) >99.0% (Mass ] ]
Purity Typically >98.0% Variable (often ~95%)
Balance)
) Medium: Traceable to
N High: NIST/SI None: Vendor CoA
Traceability the CRM used for
traceable. o only.
qualification.
) Explicitly stated (e.qg., Derived from the CRM
Uncertainty o Unknown.
+0.5%). + weighing error.
N Measured but often
Quantified (KF/GC- ) N
Water/Solvent not corrected in Rarely quantified.
HS) and corrected.
potency.
Method Validation, ) Early R&D,
) ] ] Routine QC Release o
Use Case Calibration of Working Testi Identification
esting.
Stds. J (Qualitative only).
Moderate. Requires High. Can lead to
Risk Low. Self-validating. rigorous stability >10% quantitation

monitoring.

errors.

Expert Insight: For 1-Piperazinepropanamide, N-methyl-, hygroscopicity is a known issue due

to the amide and amine functions. Reagent Grade materials often contain 2-5% absorbed

water that is uncorrected in the vendor's nominal weight, leading to significant assay bias.

CRMs are lyophilized and handled under inert atmosphere to mitigate this.

Impurity Formation & Control Strategy

Understanding the origin of CAS 89009-58-5 is vital for process control. It typically arises

during the "Aza-Michael Addition" step in drug synthesis.[3]
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Figure 1: Formation Pathway of 1-Piperazinepropanamide, N-methyl- The following diagram
illustrates the reaction pathway and potential side reactions.
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Caption: The mono-addition of piperazine to N-methylacrylamide yields the target. Lack of
stoichiometry control leads to the bis-alkylated impurity.

Experimental Protocols: Analytical Methodologies

Two primary methodologies are compared: LC-MS/MS (Recommended for trace analysis) and
HPLC-UV (Suitable for assay/purity).

Method A: LC-MS/MS (Gold Standard for Trace
Quantification)

Rationale: The molecule lacks a strong chromophore, making UV detection at low levels (ppm)
difficult and prone to interference. MS/MS provides the necessary specificity.

e Column: HILIC Column (e.g., Waters XBridge Amide, 100 x 2.1 mm, 3.5 pm).

o Why HILIC? The polar amine/amide structure retains poorly on C18. HILIC ensures
retention and good peak shape.

e Mobile Phase:
o A: 10 mM Ammonium Formate in Water (pH 3.0).
o B: Acetonitrile.

e Gradient: 90% B to 50% B over 5 minutes.
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o Detection: ESI Positive Mode (MRM).
e Transitions:
o Quantifier: m/z 172.1 — 85.1 (Piperazine ring fragment).

o Qualifier: m/z 172.1 - 44.1 (N-methyl fragment).

Method B: HPLC-UV with Derivatization (Alternative)

Rationale: For labs without MS, derivatization is required to enhance sensitivity.
e Reagent: 9-Fluorenylmethyl chloroformate (FMOC-CI).
e Procedure:

Dissolve 10 mg Standard in 10 mL Borate Buffer (pH 9.0).

[¢]

[e]

Add 1 mL FMOC-CI solution (in ACN).

Incubate at 40°C for 30 mins.

[e]

o

Quench with Adamantanamine.
e Detection: UV at 265 nm.

o Limit of Quantitation (LOQ): ~1.0 ppm (vs. 0.01 ppm for LC-MS).

Analytical Workflow Visualization

Figure 2: Recommended Validation Workflow This flowchart outlines the decision process for
gualifying the reference standard and selecting the method.
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Caption: Decision tree for standard selection and method execution based on sensitivity
requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3058334/docs#reference-standards-for-1-
piperazinepropanamide-n-methyl-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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